3-[5-(2,4-dichlorophenyl)-1,2,4-oxadiazol-3-yl]pyridine

• IUPAC Name: 5-(2,4-dichlorophenyl)-3-pyridin-3-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C13H7Cl2N3O/c14-9-3-4-10(11(15)6-9)13-17-12(18-19-13)8-2-1-5-16-7-8/h1-7H
• InChI Key: WOJOIMICVQRYPK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=NOC(=N2)C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C13H7Cl2N3O
• Molecular Weight: 292.12 g/mol

Description

Synthesis Analysis

The synthesis of 3-[5-(2,4-Dichlorophenyl)-1,2,4-oxadiazol-3-yl]pyridine involves multiple steps, including the preparation of intermediates and the final cyclization to form the oxadiazole core. Techniques such as condensation reactions and cyclization are commonly employed. The use of specific reagents and conditions can influence the yield and purity of the final product. For example, the synthesis and characterization of oxadiazole derivatives have been reported, highlighting the methods to achieve the desired structures and the importance of purification techniques (Ge et al., 2014).

Molecular Structure Analysis

The molecular structure of 3-[5-(2,4-Dichlorophenyl)-1,2,4-oxadiazol-3-yl]pyridine has been elucidated using various spectroscopic and analytical techniques. X-ray crystallography provides detailed insights into the arrangement of atoms and the geometry of the molecule. Structural analyses reveal the planarity of the oxadiazole ring and its conjugation with adjacent aromatic rings, contributing to the compound's electronic properties (Şahin et al., 2012).

Chemical Reactions and Properties

This compound participates in various chemical reactions, including nucleophilic substitutions and coupling reactions, which can modify its chemical structure and introduce functional groups. These reactions are crucial for exploring its chemical behavior and potential applications in material science and organic synthesis. The reactivity of the oxadiazole ring, in particular, is of interest due to its potential as a building block in organic synthesis (Kudelko et al., 2014).

Physical Properties Analysis

The physical properties of 3-[5-(2,4-Dichlorophenyl)-1,2,4-oxadiazol-3-yl]pyridine, such as melting point, solubility, and crystal structure, are influenced by its molecular structure. These properties are critical for its application in various domains, including pharmaceuticals and materials science. The compound's solubility in different solvents and its thermal stability are particularly important for its practical applications (Shen et al., 2018).

Chemical Properties Analysis

The chemical properties of 3-[5-(2,4-Dichlorophenyl)-1,2,4-oxadiazol-3-yl]pyridine, such as acidity/basicity, reactivity towards various reagents, and its behavior under different chemical conditions, have been studied to understand its potential applications. Its stability under acidic or basic conditions, reactivity with nucleophiles and electrophiles, and participation in catalytic cycles are of interest. These properties are pivotal in determining its suitability for use in chemical synthesis and its role as an intermediate in the production of more complex molecules (Holla et al., 2004).

Scientific Research Applications

Environmental Monitoring and Public Health

Studies on environmental exposure to organophosphorus and pyrethroid pesticides highlight the relevance of chemical monitoring for public health. For instance, research on South Australian preschool children demonstrated widespread exposure to neurotoxic insecticides, emphasizing the need for regulatory measures and public health policies to mitigate exposure risks (Babina et al., 2012). Similarly, investigations into urinary metabolites of organophosphate and pyrethroid pesticides in Chinese children have linked environmental exposure to potential neurobehavioral effects, underscoring the significance of understanding chemical exposure pathways and their impact on human health (Wang et al., 2016).

Toxicology and Safety Assessments

Research into the toxicological profiles of chemical compounds, such as those found in consumer products or resulting from occupational exposure, is crucial for ensuring safety. Studies have examined the effects of exposure to various chemicals, including the identification and characterization of new psychoactive substances (NPS) following toxicological incidents, which highlight the importance of chemical analysis in forensic science and public safety (Ameline et al., 2019).